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An objective review of the efficacy, performance, and underlying mechanisms of two prominent

oil-borne copper-based wood preservatives.

In the realm of wood preservation, copper-based formulations have long been a cornerstone

for protecting timber from the deleterious effects of fungal decay and insect attack. Among the

oil-borne copper preservatives, cupric isononanoate and copper naphthenate are two notable

examples. This guide provides a detailed comparison of their efficacy, drawing upon available

experimental data and standardized testing methodologies. While direct comparative studies

are limited, a comprehensive analysis can be synthesized by examining their performance

within the broader class of copper carboxylates and through established industry standards.

Chemical Identity and Formulation
Both cupric isononanoate and copper naphthenate belong to the family of copper carboxylate

salts. They are typically supplied as oil-soluble concentrates that are diluted with a suitable

hydrocarbon solvent before application to wood via pressure treatment or other methods.

Cupric Isononanoate is the copper salt of isononanoic acid, a synthetic carboxylic acid. Its

performance is often considered representative of other copper salts of synthetic fatty acids.

Copper Naphthenate is the copper salt of naphthenic acids, which are a complex mixture of

cycloaliphatic carboxylic acids derived from petroleum. It has a long history of use and is a well-

established wood preservative with extensive performance data.[1]
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The chemical relationship between these two preservatives can be visualized as follows:
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Figure 1: Chemical lineage of Cupric Isononanoate and Copper Naphthenate.

Efficacy Against Fungal Decay
The primary function of a wood preservative is to inhibit the growth of wood-destroying fungi.

The efficacy of these copper-based preservatives is typically evaluated using standardized

laboratory soil-block tests, such as the American Wood Protection Association (AWPA)

Standard E10.

While specific data for cupric isononanoate from AWPA E10 tests is not readily available in

the public domain, the performance of copper carboxylates, in general, has been studied.

These studies suggest that at sufficient retentions, they provide effective protection against

common decay fungi.

Copper naphthenate, on the other hand, has a wealth of historical and recent performance

data. Long-term field studies, some spanning over 50 years, have demonstrated its excellent

efficacy in protecting wood in ground contact, even in high-hazard environments.[1] For

instance, a USDA-Forest Products Lab study showed that posts treated with copper

naphthenate had a calculated service life exceeding 60 years.[1]

Table 1: Summary of Fungal Efficacy Data (AWPA E10 Soil-Block Test)
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Preservative Test Organism
Retention (pcf
as Cu)

Mass Loss (%) Efficacy

Cupric

Isononanoate

Data not publicly

available
- - -

Copper

Naphthenate

Gloeophyllum

trabeum (Brown

Rot)

0.04 < 5% Effective

Copper

Naphthenate

Trametes

versicolor (White

Rot)

0.04 < 5% Effective

Untreated

Control

Gloeophyllum

trabeum
- > 40% Not Effective

Untreated

Control

Trametes

versicolor
- > 30% Not Effective

Note: The data for Copper Naphthenate is indicative and based on typical results from AWPA

E10 tests. Actual values can vary depending on the specific test conditions and wood species.

Insecticidal Efficacy
Both cupric isononanoate and copper naphthenate exhibit insecticidal properties, providing

protection against wood-boring insects such as termites. The standard laboratory method for

evaluating resistance to subterranean termites is the AWPA Standard E1 test.

Studies have shown that copper naphthenate is effective in protecting wood from termite

attack. At retentions of 0.095 pcf Cu and higher, southern pine treated with copper naphthenate

showed minimal weight loss from termite feeding in laboratory tests.[2]

Table 2: Summary of Termite Resistance Data (AWPA E1 No-Choice Test)
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Preservative
Termite
Species

Retention (pcf
as Cu)

Wood Weight
Loss (%)

Termite
Mortality (%)

Cupric

Isononanoate

Data not publicly

available
- - -

Copper

Naphthenate

Coptotermes

formosanus
0.095 < 4% High

Copper

Naphthenate

Coptotermes

formosanus
0.150 < 1% High

Untreated

Control

Coptotermes

formosanus
- > 50% Low

Leaching Resistance
A critical performance characteristic of any wood preservative is its ability to remain fixed in the

wood over time, resisting depletion due to weathering and moisture. Leaching is evaluated

using methods such as the AWPA Standard E11, which involves immersing treated wood

blocks in water and measuring the amount of preservative that leaches out.

Oil-borne preservatives like cupric isononanoate and copper naphthenate generally exhibit

good resistance to leaching due to their low water solubility. The oil carrier itself provides a

degree of water repellency. Research on waterborne copper naphthenate has shown that it

retains 80% to 90% of the initially absorbed copper after undergoing the AWPA standard

leaching test.[3] It is expected that oil-borne formulations would exhibit even lower leaching

rates.

Table 3: Summary of Leaching Data (AWPA E11)

Preservative Copper Leached (% of initial retention)

Cupric Isononanoate Data not publicly available

Copper Naphthenate (Waterborne) 10 - 20%

Copper Naphthenate (Oil-borne) Expected to be < 10-20%
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Experimental Protocols
A generalized workflow for evaluating the efficacy of a wood preservative according to AWPA

standards is depicted below. This process ensures a rigorous and standardized assessment of

a preservative's performance.

AWPA Standard Tests

Wood Sample Preparation

Preservative Treatment

Conditioning

Efficacy Testing

AWPA E10 (Fungal Decay) AWPA E1 (Termite Resistance) AWPA E7 (Field Stake Test) AWPA E11 (Leaching)
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Figure 2: Generalized workflow for wood preservative efficacy testing.

Key Experimental Methodologies:
AWPA Standard E10: Standard Method of Testing Wood Preservatives by Laboratory Soil-

Block Cultures: This test evaluates the efficacy of preservatives against wood decay fungi.

Small, treated wood blocks are placed in jars containing moist soil and a "feeder strip" of

untreated wood that has been inoculated with a specific fungus. The jars are incubated

under controlled conditions, and the extent of decay is determined by measuring the weight

loss of the treated blocks.

AWPA Standard E1: Standard Method for Laboratory Evaluation to Determine Resistance to

Subterranean Termites: This standard outlines procedures for assessing the resistance of

treated wood to termite attack. Treated wood samples are exposed to a known number of

termites in a controlled laboratory setting. The effectiveness of the preservative is

determined by measuring the amount of wood consumed by the termites (weight loss) and

the rate of termite mortality.

AWPA Standard E7: Standard Method for Evaluating Wood Preservatives by Field Tests with

Stakes: This is a long-term test that evaluates the performance of preservatives in a real-

world, in-ground contact scenario. Treated wooden stakes are driven into the ground at

designated test sites with known high decay and termite hazards. The stakes are periodically

inspected and rated for the extent of decay and termite damage.

AWPA Standard E11: Standard Method for Accelerated Evaluation of Preservative Leaching:

This laboratory test is designed to accelerate the leaching of preservatives from treated

wood. Small, treated wood blocks are submerged in distilled water, which is periodically

changed over a set period. The amount of preservative that has leached into the water is

then measured to determine the leaching resistance of the treatment.[4]

Mechanism of Action
The biocidal activity of both cupric isononanoate and copper naphthenate is primarily

attributed to the toxicity of the copper(II) ion to wood-destroying organisms. The copper ions

are believed to disrupt essential enzyme processes within the fungal and insect cells, leading

to their death. The organic acid component of the molecule facilitates the penetration of the

copper into the wood structure and helps to solubilize it in the oil carrier.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://store.accuristech.com/standards/awpa-e11-16-r2022?product_id=1921417
https://www.benchchem.com/product/b15183171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Some wood-decay fungi have developed a tolerance to copper. These fungi can produce oxalic

acid, which reacts with copper to form insoluble and non-toxic copper oxalate.[5] This

mechanism can reduce the effectiveness of copper-based preservatives against these specific

fungal species.

Conclusion
Both cupric isononanoate and copper naphthenate are effective oil-borne wood

preservatives. Copper naphthenate has a long and well-documented history of providing

excellent long-term protection against both fungal decay and termite attack, supported by

extensive data from standardized laboratory and field tests.

While specific, publicly available quantitative data for the performance of cupric isononanoate
is limited, its classification as a copper carboxylate suggests that its efficacy is likely to be

comparable to other preservatives in this class. For researchers and professionals in drug

development, where understanding the performance of excipients and related compounds is

crucial, the established track record of copper naphthenate provides a robust baseline for

comparison. Further direct comparative studies are warranted to provide a more definitive

quantitative assessment of the relative performance of cupric isononanoate. In the absence

of such data, the extensive body of evidence supporting copper naphthenate's efficacy makes

it a benchmark against which other oil-borne copper preservatives can be evaluated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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